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Compound of Interest

Compound Name:
3-Chloro-4-

methoxybenzenemethanamine

Cat. No.: B050188 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive guide to the safe handling and disposal of 3-Chloro-4-
methoxybenzenemethanamine, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Protocols
Prior to disposal, it is imperative to handle 3-Chloro-4-methoxybenzenemethanamine with

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a lab coat. All handling should occur in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of vapors.

Disposal Plan: Regulatory Compliance
The primary and mandated method for the disposal of 3-Chloro-4-
methoxybenzenemethanamine is through a licensed and appropriate treatment and disposal

facility.[1] This ensures that the chemical is managed in accordance with all applicable laws

and regulations. Attempting to neutralize or dispose of this chemical through standard

laboratory drains or as common waste is strictly prohibited.

Key Steps for Disposal:
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Waste Identification: Clearly label the waste container with "Hazardous Waste," the chemical

name "3-Chloro-4-methoxybenzenemethanamine," and the CAS number "115514-77-7."

Container Compatibility: Collect the waste in a container that is compatible with the chemical

to prevent any reaction or degradation of the container.

Secure Storage: Keep the waste container tightly sealed and store it in a designated, well-

ventilated, and secure hazardous waste accumulation area.

Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or

a certified chemical waste disposal contractor to arrange for pickup and proper disposal.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 3-Chloro-4-
methoxybenzenemethanamine, which are important for safe handling and storage prior to

disposal.

Property Value

Molecular Formula C8H10ClNO

Molecular Weight 171.63 g/mol

Boiling Point 263.5 °C at 760 mmHg

Flash Point 113.2 °C

Density 1.18 g/cm³

Experimental Protocols: Decontamination and Spill
Management
While detailed experimental protocols for the chemical neutralization of 3-Chloro-4-
methoxybenzenemethanamine for disposal are not publicly available and should not be

attempted without institutional approval and oversight, procedures for managing accidental

spills are crucial.
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In Case of a Spill:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.

Contain the Spill: Use an absorbent material, such as vermiculite or sand, to contain the spill.

Avoid using combustible materials.

Collect the Waste: Carefully collect the absorbed material into a suitable container for

hazardous waste.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water. All cleaning materials should also be treated as hazardous waste.

Personal Decontamination: In case of skin contact, wash the affected area thoroughly with

soap and water. If eye contact occurs, rinse cautiously with water for several minutes.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Chloro-4-
methoxybenzenemethanamine.
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Caption: Disposal workflow for 3-Chloro-4-methoxybenzenemethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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